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Mechanism of Action and Experimental Insights

Zelavespib's mechanism is more nuanced than traditional HSP90 inhibitors, as it specifically targets HSP90

within pathologic epichaperomes [1].

Key Mechanistic Steps

The following diagram outlines the proposed mechanism of Zelavespib action based on in vivo studies:
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Interpretation of Findings

Research indicates that Zelavespib's prolonged presence in tumors is linked to target disassembly kinetics

rather than simple drug-target unbinding. The drug's off-rate from the epichaperome is much slower than

predicted from tumor pharmacokinetics or in vitro assays, explaining its sustained pharmacodynamic effects

despite low systemic drug concentrations [1].

Clinical Trial Overview

Zelavespib has been investigated in multiple clinical trials, primarily in oncology. The table below

summarizes its clinical trial status based on available data.
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Condition Phase Status Notes

Lymphoma / Metastatic Solid
Tumor / Myeloproliferative

Neoplasms (MPNs) [2]

1 Completed -

Metastatic Breast Cancer [2] 1 Completed -

Accelerated Phase MPN / Blast
Phase MPN [2]

2 Withdrawn -

Essential Thrombocythemia (ET) /
Polycythemia Vera (PV) / Primary

Myelofibrosis (PMF) [2]

2 Terminated -

Active Solid Malignancy / Cancer /

Multiple Myeloma / Non-Hodgkin's
Lymphoma [2]

1 Active, Not

Recruiting

Diagnostic study

Neurodegenerative Diseases [1] Preclinical Investigational Promising therapeutic efficacy in
disease models; epichaperomes

identified in Alzheimer's and
Parkinson's disease [1]

Guidance for Further Information

For Detailed Experimental Protocols: The published primary research article from [1] is the best
source for specific methodologies. You can look up the full text using the provided DOI

(10.3390/biomedicines11102599).
For Latest Clinical Trial Status: ClinicalTrials.gov is the most authoritative and up-to-date source for

patient recruitment status and detailed trial design beyond the high-level summary provided here.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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